Cas no 61856-73-3 (3-Hexanone, 5,5-dimethyl-6-nitro-)

• Product Name: 3-Hexanone, 5,5-dimethyl-6-nitro-
• CAS No: 61856-73-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 464500
• PubChem ID: 71391645
• Update Time: 2025-04-19

3-Hexanone, 5,5-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 5,5-dimethyl-6-nitro-
• 5,5-dimethyl-6-nitrohexan-3-one
• 61856-73-3
• DTXSID00813475

• Inchi： 1S/C8H15NO3/c1-4-7(10)5-8(2,3)6-9(11)12/h4-6H2,1-3H3
• InChI Key： BMOMKSWVSQUXQP-UHFFFAOYSA-N
• SMILES： O=C(CC)CC(C)(C)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21